2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C18H17N3O3/c1-13-4-6-14(7-5-13)11-19-17(22)12-21-18(23)9-8-15(20-21)16-3-2-10-24-16/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: GZVLTIUVFZWZAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-methylbenzyl)acetamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. The compound is also known as FURA-2-AM, and it is a fluorescent calcium indicator that is used to measure intracellular calcium concentration.

Scientific Research Applications

Synthesis and Anticonvulsant Activities

A study highlighted the synthesis and evaluation of alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, including compounds similar to the one , for their anticonvulsant activities. The research found that specific derivatives provided excellent protection against seizures in mice, rivaling the effects of phenytoin, a well-known anticonvulsant drug. This study suggests the compound's potential in developing new treatments for epilepsy (Kohn et al., 1993).

Synthesis of Pyridazin-3-one Derivatives

Another study focused on the synthesis of a novel class of pyridazin-3-one derivatives, which are structurally related to the chemical . These compounds were synthesized through a reaction between 3-oxo-2-arylhydrazonopropanals and various active methylene compounds. The resulting compounds exhibited the potential for further chemical manipulation and investigation into their biological activities (Ibrahim & Behbehani, 2014).

Vasorelaxant and Platelet Antiaggregatory Activities

Research into new pyridazinone derivatives, starting from alkyl furans, explored their applications as vasorelaxant and antiplatelet agents. The study identified derivatives that exhibited significant biological activity, suggesting potential therapeutic applications in cardiovascular diseases (Costas et al., 2010).

Biological Activity of Pyrimidin-4-yl Derivatives

A study on the synthesis and biological activity of new derivatives, including those containing a furan ring alongside the pyrimidine fragment, indicated a pronounced plant growth stimulating effect. This research opens avenues for agricultural applications, highlighting the compound's potential in enhancing crop growth (Pivazyan et al., 2019).

Spectroscopic Studies and Crystal Structure Analysis

Research involving the synthesis and characterization of a new pyridazinone derivative closely related to the compound detailed its crystal structure and spectroscopic properties. Such studies are crucial for understanding the molecular basis of the compound's potential biological activities and for guiding the design of derivatives with optimized properties (Kalai et al., 2021).